Cas no 1126824-46-1 (4-Bromo-2-methoxy-1,8-naphthyridine)

4-Bromo-2-methoxy-1,8-naphthyridine structure
1126824-46-1 structure
Product Name:4-Bromo-2-methoxy-1,8-naphthyridine
CAS No:1126824-46-1
MF:C9H7BrN2O
MW:239.0687
CID:4740899
Update Time:2020-09-07

4-Bromo-2-methoxy-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-1,8-naphthyridine
    • Inchi: 1S/C9H7BrN2O/c1-13-8-5-7(10)6-3-2-4-11-9(6)12-8/h2-5H,1H3
    • InChI Key: WCHRTWMYQQWWPQ-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C(=NC2=C1C([H])=C([H])C([H])=N2)OC([H])([H])[H]

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35
  • Molecular Weight: 239.07g/mol
  • XLogP3: 2.4
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